
Kelex 100: A Versatile Chelating Extractant

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol

CAS No.: 73545-11-6

Cat. No.: S705995

Get Quote

Kelex 100 is a commercial alkylated oxine derivative, specifically 7-(4-ethyl-1-methyloctyl)-8-

hydroxyquinoline [1] [2]. It functions as a powerful chelating agent for solvent extraction, capable of

forming extremely stable complexes with various metal ions [3]. Its key advantages include high

lipophilicity, which allows for large preconcentration factors, and the ability to operate effectively in acidic

conditions where other extractants may fail [4] [3].

Summary of Extraction Protocols & Performance

The application of Kelex 100 varies significantly depending on the target metal and the aqueous feed

composition. The table below summarizes the core conditions from the researched studies.

Target Metal
Aqueous
Feed Solution

Organic Phase
Formulation

Key Extraction
Conditions

Reported
Performance

Multielement
(Cd, Co, Cu,
Mn, Ni, Pb, Zn)
[4]

Natural Waters Purified Kelex

100 in Toluene

Single batch

extraction; back-
extraction with

small volume of
nitric acid.

Effective simultaneous

extraction; large
preconcentration

factors for Graphite-
Furnace AAS.

Copper (Cu) [3] Acidic leach
liquors (pH 1-

3)

2.5-5% Kelex 100
in Kerosene or

Aromatic Solvent

Extraction at low
pH; stripping with

Selective Cu
extraction; loaded
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Target Metal
Aqueous
Feed Solution

Organic Phase
Formulation

Key Extraction
Conditions

Reported
Performance

120-150 g/L
H₂SO₄.

organic contained 2.0-
4.0 g/L Cu.

Gallium (Ga) [5] Sodium
Aluminate

(Bayer liquor):
0.10–0.11 g/L

Ga, 16–15 g/L
Al₂O₃

10 vol% Kelex
100, 5 vol%

Versatic 10, 8
vol% n-decanol,

Kerosene

2 minutes
extraction;

selective stripping
in two stages.

>90% Ga extraction;
purified strip liquor with

1.12 g/L Ga.

Copper (Cu) [6] Aqueous Cu²⁺
solution

Kelex 100 in
Heptane

Reaction studied at
heptane-water

interface; kinetics
monitored via

spectroscopy.

Process accounted for
by a diffusion model

with a reaction-limited
interaction.

Detailed Experimental Workflows

The following diagrams outline the general extraction process and a specific protocol for multielement

preconcentration based on the search results.
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General Workflow for Metal Extraction with Kelex 100

Protocol 1: Multielement Preconcentration from Natural Waters
[4]
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This protocol is designed for concentrating trace metals for ultra-sensitive analysis.

Natural Water Sample
(Filtered if necessary)

1. Solvent Extraction
• Add purified Kelex 100 in toluene

• Mix thoroughly
• Allow phases to separate

2. Phase Separation
• Discard aqueous phase (raffinate)

• Retain organic phase

3. Back-Extraction (Stripping)
• Add small volume of dilute nitric acid (HNO₃)

• Mix thoroughly
• Allow phases to separate

4. Analysis
• Recover acidic aqueous phase

• Analyze by Graphite-Furnace AAS

Click to download full resolution via product page

Multielement Preconcentration Workflow

Key Details:
Preconcentration: The high lipophilicity of Kelex 100 and its chelates enables a large

preconcentration factor in a single batch extraction [4].
Back-Extraction: Using a small volume of nitric acid provides additional enrichment, resulting

in a concentrated sample suitable for detection [4].
Calibration: The method allows for calibration with standard solutions instead of the more time-

consuming method of standard additions [4].

Protocol 2: Copper Extraction from Acidic Leach Liquors [3]
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This industrial-focused protocol highlights the selectivity of Kelex 100 for copper.

Organic Phase Preparation: Prepare a solution of 2.5% to 5% (v/v) Kelex 100 in a diluent such as
kerosene or an aromatic solvent [3].

Extraction: Contact the organic phase with the acidic aqueous feed (pH 1-3). The strong chelation
forces the equilibrium toward the formation of a stable copper complex in the organic phase. The

maximum loading capacity is approximately 2.0 g/L Cu for a 2.5% Kelex solution and 4.0 g/L Cu for a
5% solution [3].

Stripping: Contact the copper-loaded organic phase with a strip solution containing 120-150 g/L
sulfuric acid. This reverses the equilibrium, producing a pure, concentrated copper sulfate solution

suitable for electrolysis [3].
Selectivity: The degree of co-extraction of other cations is highly dependent on pH, relative ionic

concentrations, and the amount of Kelex 100 present in excess of the copper ions [3].

Practical Considerations for Researchers

Chemical Properties: Kelex 100 (CAS No. 73545-11-6) is a pale yellow to dark brown viscous liquid
with a molecular weight of 299.45 g/mol [1] [2]. It has a high boiling point (~250°C) and a density of

approximately 1.005 g/cm³ [2].
Kinetics: The extraction of copper by Kelex 100 at a heptane-water interface can be modeled with a

one-dimensional diffusion model coupled with a reaction-limited interaction [6]. Understanding
kinetics is crucial for reactor design.

Modifiers: As seen in the gallium extraction protocol, modifiers like n-decanol are often added to the
organic phase to prevent the formation of a third phase and improve phase separation [5].

Supplier Information: Kelex 100 is available from various chemical suppliers, though it can be
costly, with prices ranging from approximately $435 for 250 mg to over $1,600 for 100 g, depending

on purity and supplier [2].
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Kelex 100. ChemicalBook. [Chemical Data Database] [2]

A Note on Protocol Completeness

The information available from the search is foundational but not exhaustive for a novel application. To

develop a robust and optimized protocol for your specific needs, you may need to consult more recent

literature or conduct method development focused on:

The exact composition of your feed solution.
Optimization of pH, Kelex 100 concentration, and phase ratios (O/A).

Determination of extraction and stripping isotherms.
Comprehensive kinetics studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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